Cas no 9003-20-7 (Polyvinyl Acetate)

• Product Name: Polyvinyl Acetate
• CAS No: 9003-20-7
• MF: [CH₂CHCOOCH₃]n
• MW: 86.08920
• MDL: MFCD00084457
• CID: 86203
• PubChem ID: 24864198
• Update Time: 2025-10-23

Polyvinyl Acetate Chemical and Physical Properties

Names and Identifiers

• Poly(vinyl acetate)
• PolyvinylacetateMWca
• poly(1-acetoxyethylene)
• Vinyl Acetate Resin (Low M.Wt.)
• Vinyl Acetate Latex (Med.Particle Size)
• Vinyl Acetate Latex (Large Particle Size)
• Vinyl Acetate Resin (Med.M.Wt.)
• Vinyl Acetate Resin(High M.Wt.)
• Polyvinyl Acetate
• Poly(vinylacetate),averageM.W.170,000500GR
• Poly(vinylacetate),sec.stand.,typicalM.W.184100,typicalM.N.6160025GR
• Polyvinyl acetate,emulsion
• Polyvinyl acetate [NF]
• Poly(vinyl acetate) [average M.W. 170,000]
• Poly(vinyl acetate), sec. stand., typical M.W.184100, typical M.N.61600
• Polyvinyl acetate, M.W. ca 50,000
• Poly(vinyl acetate) stabilized with polyvinylpyrrolidone and sodium lauryl sulfate
• Poly(vinyl acetate) dispersion
• Acetic acidvinyl ester, polymers (8CI)
• Acetic acid, vinyl ester, homopolymer (4CI)
• 251R
• 40A
• 40A (vinyl polymer)
• 56-1081MUV
• 56-1123UV
• 56-6181UV
• 76RES60011
• 76RES6004
• A 1400
• A 521F
• A 522
• A 73
• A 73 (vinyl polymer)
• A 9841
• AC 1265
• AK 879BA
• AK 914
• AM 100D
• ARS-M 5
• ASB 516
• ASR-M 4
• AW 321
• AYAA
• AYAC
• AYAC-L
• AYAF
• AYJV
• Acetaldehyde-vinyl acetate copolymer
• Acropol RE 258
• Adem
• Aibon A 313
• Aibon A 322S
• Aibon A 341N
• Aibon A 344
• Airflex 30
• Airflex EF1188
• Airflex EF 41
• Airflex XX 210
• Akronex 50
• Akronex 500
• Alvar 1570
• Appretan EMD
• Appretan HA 10
• Appretan N 92111
• Appretan TE 169
• Appretan TS
• Aquadhere
• Aquadhere Polyaliphatic Cross-Linking PVA
• Aqualine
• Aracet D 50
• Aracet DMP 51-5M
• Aracet DPC 50-45
• Aracet DPC 55-36
• Aracet E
• Aracet E 50
• Asahisol 1527
• Asavinyl 880
• Asavinyl 888
• Atactic poly(vinyl acetate)
• AtloxSemKote P 140
• Atlox SemKote P 145
• B 100
• B 100 (vinyl polymer)
• B 25
• B 25(vinyl polymer)
• B 9
• BJ 235
• BS 17A
• Bakelite AYAA
• Bakelite AYAC
• BakeliteAYAF
• Bakelite AYAT
• Bakelite AYAT 318
• Bakelite LP 85
• Bakelite LP 90
• BansutaPS 100
• Bevaloid 400
• Bevaloid 450
• Bevaloid 6802
• Bevaloid 83T
• Bond B 81
• Bond C 18
• Bond CH 1200
• Bond CH 18
• Bond CH 28
• Bond CH 3
• Bond CH 7
• Bond H1500N
• Bond Mokkoyo
• Bond SP 200
• Bondo
• Booksaver
• Borden 2123
• Borden 6-97
• Bovinil H 320
• Buna SP 60
• C 24-127
• C 965
• CH 1000
• CH 14
• CH 7
• CH 7 (vinyl polymer)
• CP-E 375
• CX 08
• Cascol 3326
• Cascol 3333
• Cascol 3338
• Cascorez WB 732
• Cascorez WB 851
• Cascorez WB 864
• Cemedine 188
• Cemedine 196
• Cemedine 605
• Cemedine White 605
• Cemstick
• Cevian 380
• Cevian A 003
• Cevian A 008
• Cevian A117
• Cevian A 166
• Cevian A 256
• Cevian A 350
• Cevian A 35800
• Cevian A 678
• Cevian A 700
• Cevian A 730
• Chemisol P 5
• Colvinal 266LF
• Concrement A
• CoponylE 50(Y8)
• Coponyl PH 50T
• Craymul 1309
• Craymul 2322
• CustomBond MPA 11
• D 50
• D 50 (polymer)
• D 50C
• D 50H
• D 50M
• D 50S
• D 51C
• DC 20F
• DCA 70
• DF 51-10C
• Acetic acid vinyl ester polymers
• 10S
• 15B
• 5SL
• DB48
• DF 48
• DF 51
• Poly(vinyl acetate) dispersion 30 %
• Crodafix 18-15-000
• DB48/4S
• DF 48/5S
• DF 48/5SL
• DF 51/10S
• DF 51/15B
• Poly(vinyl acetate)，Mw ~100,000
• C19309
• DTXSID3021431
• NCGC00258371-01
• Vinyl Acetate contains 3-20 ppm hydroquinone as inhibitor
• Tox21_200817
• Vinyl Acetate Monomer (stabilized with HQ)
• 108-05-4
• Unocal 76 Res S-55
• Ethenyl ethanoate
• VINYL ACETATE [IARC]
• Vinylacetaat [Dutch]
• Acetate de vinyle [French]
• Vinile
• COPOVIDONE IMPURITY C [EP IMPURITY]
• HSDB 190
• MFCD00008713
• Vinile(acetato di)
• Acetoxyethylene
• UNII-L9MK238N77
• Vinyl acetate, inhibited [UN1301] [Flammable liquid]
• A0045
• Acetic Acid Vinyl Ester Monomer
• Vinyl acetate, CP
• NSC8404
• CHEMBL1470323
• Vinyle (acetate de) [French]
• Vinyl Acetate 2000 microg/mL in Methanol
• VyAc
• Vinyl acetate H.Q.
• Acetic acid ethenyl ester
• CCRIS 1306
• Vinyl ethanoate
• NCGC00091098-01
• F8880-1173
• VINYL ACETATE, STABILIZED
• VINYL ACETATE (IARC)
• VyAr
• Vinylacetat [German]
• Vinile (acetato di)
• A801803
• RP 251
• BBL036266
• NSC 8404
• Octan winylu [Polish]
• NCGC00091098-02
• Vinylacetate
• Everflex 81L
• Vinyl acetate, contains 3-20 ppm hydroquinone as inhibitor, >=99%
• Vinylacetaat
• Vinyl Acetate(Stabilized with 8-12 ppm Hydroquinone)
• 9003-20-7
• Vinnapas A 50
• L9MK238N77
• Ethanoic acid, ethenyl ester
• Vinyl acetate, inhibited
• Vinylazetat
• EN300-27348
• InChI=1/C4H6O2/c1-3-6-4(2)5/h3H,1H2,2H
• 93196-02-2
• Plyamul 40305-00
• Acetate de vinyle
• Vinyl acetate, European Pharmacopoeia (EP) Reference Standard
• STL264216
• VAC
• Zeset T
• Vinyl ester of acetic acid
• Vinylacetat(german)
• EC 203-545-4
• Vinyle(acetate de)
• Essigsaeurevinylester
• Q377339
• Ethenyl acetate
• NS00008176
• DTXCID201431
• Vinyl A monomer
• Vinylester kyseliny octove [Czech]
• CH3CO2CH=CH2
• CAS-108-05-4
• Unocal 76 Res 6206
• Acetic acid, ethylene ether
• Acetic acid vinyl ester
• CHEBI:46916
• UN 1301 (Salt/Mix)
• EINECS 203-545-4
• Vinylester kyseliny octove
• Vinyl acetate monomer
• J-002050
• WLN: 1VO1U1
• 1-Acetoxyethylene
• Acetic acid, ethenyl ester
• Octan winylu
• PONAL
• Acetoxyethene
• Vinylacetat
• AKOS009120081
• VINYL ACETATE
• VAM
• Vinyl acetate, analytical standard
• NSC-8404
• UN1301
• Vinyle (acetate de)
• Vinyle
• Ethenyl acetate, 9CI
• Acetic acid, vinyl ester
• AI3-18437
• Vinile (acetato di) [Italian]
• VINYL ACETATE [MI]
• RP 251 (ESTER)
• VINYL ACETATE HQ
• VINYL ACETATE [HSDB]

• MDL： MFCD00084457
• Inchi： 1S/C4H6O2/c1-3-4(5)6-2/h3H,1H2,2H3
• InChI Key： XTXRWKRVRITETP-UHFFFAOYSA-N
• SMILES： C([*])(C[*])OC(=O)C |$;*;;*;;;;$|

Computed Properties

• Exact Mass: 86.03680
• Monoisotopic Mass: 86.037
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 76.2
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Surface Charge: 0
• Topological Polar Surface Area: 26.3

Experimental Properties

• Color/Form: Colorless viscous liquid or light yellow transparent glassy particles, odorless, tasteless, tough and plastic.
• Density: 1.18 g/mL at 25 °C
• Melting Point: 60°C
• Boiling Point: -136° F (EPA, 1998)
• Flash Point: Fahrenheit: >212 ° f
  Celsius: >100 ° c
  
• Refractive Index: n20/D 1.467
• PH: 3.0-5.5
• Solubility: ketones, ethers and aromatic hydrocarbons: soluble
• Stability/Shelf Life: Stable. Incompatible with strong oxidizing agents, strong bases. Combustible.
• PSA: 26.30000
• LogP: 0.81240
• Solubility: It cannot be miscible with fatty acids and water, but can be miscible with ethanol, acetic acid, acetone and ethyl acetate.

Polyvinyl Acetate Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： R23/25: toxic by inhalation and accidental swallowing. R50/53: extremely toxic to aquatic organisms, which may cause long-term adverse effects on the aquatic environment.
• Safety Instruction： S24/25:Prevent skin and eye contact.
• RTECS：AK0920000
• TSCA：Yes
• Storage Condition：2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid esters
• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid derivatives Carboxylic acid esters
• Material Chemicals High Polymer Materials Elementary Organic Polymers
• Material Chemicals High Polymer Materials

Additional information on Polyvinyl Acetate

Polyvinyl Acetate (PVAc): Properties, Applications, and Innovations in Modern Industries

Polyvinyl Acetate (CAS No. 9003-20-7), commonly referred to as PVAc, is a versatile synthetic polymer renowned for its adhesive properties, flexibility, and water-based solubility. As a key component in wood glues, paints, and coatings, PVAc has become indispensable in industries ranging from construction to arts and crafts. Its eco-friendly profile and compatibility with other materials make it a preferred choice for sustainable product development.

One of the most searched questions about Polyvinyl Acetate is: "Is PVAc glue toxic?" The answer lies in its formulation—most PVAc-based adhesives are non-toxic once cured, making them safe for household use. This aligns with the growing consumer demand for low-VOC materials and green chemistry solutions. Recent innovations include bio-based PVAc derived from renewable resources, addressing concerns about petroleum dependency.

In the paint industry, PVAc emulsions dominate the market for interior wall coatings due to their low odor, easy cleanup, and durability. Searches for "water-based paint vs. oil-based" often highlight PVAc's role in reducing environmental impact. Additionally, its use in 3D printing filaments (as a support material) and textile sizing demonstrates its cross-industry relevance.

The CAS 9003-20-7 identifier is critical for regulatory compliance and material safety data sheets (MSDS). Researchers frequently inquire about "PVAc thermal stability"—its glass transition temperature (~28–40°C) dictates applications in varying climates. Recent studies explore nanocomposite PVAc with enhanced mechanical strength for automotive sealants and packaging films.

Artists and educators favor Polyvinyl Acetate for school glue and bookbinding due to its reversible bond strength. Online queries like "how to remove PVAc glue" underscore practical usage tips. Meanwhile, the construction sector leverages its moisture resistance in plywood manufacturing, with trends leaning toward formaldehyde-free alternatives.

From a sustainability angle, PVAc recycling methods are gaining traction. While not biodegradable, its solubility enables chemical recovery processes. Startups are pioneering PVAc upcycling into insulation foams, responding to searches for "circular economy polymers." As regulations tighten on microplastic pollution, PVAc's low persistence in ecosystems positions it favorably against competing synthetics.

In summary, CAS 9003-20-7 (Polyvinyl Acetate) bridges traditional applications with cutting-edge innovations. Whether optimizing adhesive formulations or answering "is PVAc food-safe?" (approved for indirect contact in some jurisdictions), its adaptability ensures enduring industrial significance. Future developments may focus on self-healing PVAc coatings and conductive composites for flexible electronics.